Cas no 70184-00-8 (2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(2-propenyl)-)

2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(2-propenyl)- is a substituted pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 5-methyl group and a 2-propenyl substituent, which may influence its reactivity and binding properties. This compound is of interest due to its heterocyclic core, commonly found in biologically active molecules, including nucleobases and synthetic analogs. The presence of the allyl group (2-propenyl) offers versatility for further functionalization, making it a useful intermediate in organic synthesis. Its stability and well-defined chemical properties facilitate its use in controlled reactions, particularly in the development of novel therapeutic or agrochemical agents.

2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(2-propenyl)- structure

70184-00-8 structure

Product Name:2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(2-propenyl)-

CAS No:70184-00-8

MF:C₈H₁₀N₂O₂

MW:166.177201747894

MDL:MFCD02039450

CID:547604

PubChem ID:11367199

Update Time:2025-06-07

2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

- 2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(2-propenyl)-
- 1-ALLYL-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
- 5-methyl-1-prop-2-enylpyrimidine-2,4-dione
- MDL： MFCD02039450
- Inchi： 1S/C8H10N2O2/c1-3-4-10-5-6(2)7(11)9-8(10)12/h3,5H,1,4H2,2H3,(H,9,11,12)
- InChI Key： HHEVZQKYWVTEDB-UHFFFAOYSA-N
- SMILES： O=C1NC(C(C)=CN1CC=C)=O

Computed Properties

Exact Mass: 166.0743
Monoisotopic Mass: 166.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 49.4Å²

Experimental Properties

PSA: 49.41

2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(2-propenyl)- Pricemore >>

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abcr	AB298366-500 mg	5-Methyl-1-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione	70184-00-8		500MG	€575.70	2022-03-03
abcr	AB298366-1 g	5-Methyl-1-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione	70184-00-8		1g	€1,113.30	2022-03-03
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A2B Chem LLC	AH22338-1mg	1-ALLYL-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE	70184-00-8	>95%	1mg	$201.00	2024-04-19
A2B Chem LLC	AH22338-5mg	1-ALLYL-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE	70184-00-8	>95%	5mg	$214.00	2024-04-19
A2B Chem LLC	AH22338-10mg	1-ALLYL-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE	70184-00-8	>95%	10mg	$240.00	2024-04-19
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